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Compound of Interest

Compound Name: Mitochondrial fusion promoter M1

Cat. No.: B1449623 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reported effects of Mdivi-1 on mitochondrial

dynamics, supported by experimental data. Mdivi-1, a quinazolinone derivative, has been

widely studied as a selective inhibitor of Dynamin-related protein 1 (Drp1), a key mediator of

mitochondrial fission.[1][2][3] However, emerging evidence suggests its mechanism of action

may be more complex, with some studies indicating Drp1-independent effects.[1][4] This guide

will delve into both perspectives to provide a comprehensive overview for the scientific

community.

Quantitative Data Summary
The following tables summarize the quantitative effects of Mdivi-1 on mitochondrial dynamics

and related cellular processes as reported in various studies.

Table 1: Effects of Mdivi-1 on Mitochondrial Morphology
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Cell Type
Mdivi-1
Concentration
(µM)

Treatment
Duration

Observed
Effect on
Mitochondrial
Morphology

Reference

COS-7 Cells 50 1 hour

Increased

mitochondrial

elongation and

network

formation.

[4]

Primary Cortical

Neurons
50 1 hour

Blocked NMDA-

induced

mitochondrial

fission.

[1]

N2a Cells 25, 75 Not Specified

Reduced number

of mitochondria

and increased

mitochondrial

length.

[5][6]

Wheat Roots 0.1 1 hour

Increased

mitochondrial

size (from 0.5-1

µm to 5-7 µm).

[7]

HeLa and

Neuronal

Progenitor Cells

10 1 week

Destabilization of

mitochondrial

supercomplexes.

[8]

HeLa and

Neuronal

Progenitor Cells

50 24 hours

Destabilization of

mitochondrial

supercomplexes.

[8]

COS-7 Cells and

Primary Neurons
50-100 Prolonged

No significant

effect on steady-

state

mitochondrial

morphology.

[9]
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Table 2: Effects of Mdivi-1 on Cellular Respiration and ATP Production

Cell Type
Mdivi-1
Concentration (µM)

Observed Effect Reference

Primary Cortical

Neurons
50

Reduced neuronal

ATP-linked

mitochondrial

respiration from

49.2% to 40.3% of

cellular OCR.

[1]

Primary Cortical

Neurons
25-100

Significant inhibition of

basal and maximal

respiration.

[4]

COS-7 Cells 25-100

Robust inhibition of

basal and maximal

respiration.

[4]

C2C12 Myotubes 25

Significantly increased

maximal respiration

and spare respiratory

capacity.

[10]

C2C12 Myotubes 10, 25

No significant effect

on basal respiration,

ATP production,

proton leak, or non-

mitochondrial

respiration.

[10]

Table 3: Effects of Mdivi-1 on Drp1 Activity and Expression
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Cell Type
Mdivi-1
Concentration (µM)

Observed Effect Reference

N2a Cells 25, 75
Significantly reduced

GTPase Drp1 activity.
[5]

Drp1 RNA silenced

N2a cells
25, 75

Significantly reduced

GTPase Drp1 activity.
[5]

CD4+ T cells (in vivo) 25 mg/kg

Markedly decreased

phosphorylation of

Drp1 (Ser616).

[11]

Recombinant Human

Drp1
Not Specified

Failed to inhibit

GTPase activity.
[4]

Signaling Pathways and Mechanisms of Action
The precise mechanism of action of Mdivi-1 is a subject of ongoing research and debate. Two

primary pathways have been proposed: a Drp1-dependent and a Drp1-independent pathway.

Drp1-Dependent Pathway
The most widely reported mechanism is the inhibition of Drp1.[2][3][5] In this pathway, Mdivi-1

is thought to bind to Drp1, preventing its self-assembly and localization to the mitochondrial

outer membrane. This inhibition of Drp1's GTPase activity blocks mitochondrial fission, leading

to an elongated and interconnected mitochondrial network. This is often associated with

protection against apoptosis, as excessive mitochondrial fission is a hallmark of programmed

cell death.[1][12]
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Mdivi-1 Drp1-Dependent Signaling Pathway

Mdivi-1

Drp1 GTPase

Inhibits

Apoptosis

Inhibits

Mitochondrial Fission

Promotes

Mitochondrial Elongation

Associated with

Mdivi-1 Drp1-Independent Signaling Pathway

Mdivi-1

Mitochondrial
Complex I

Inhibits

Cellular Respiration

Decreases

ROS Production

Modulates

ATP Production

Reduces
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Experimental Workflow for Mdivi-1 Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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